N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

• Molecular Formula: C9H17NO4S
• Molecular Weight: 238.32 g/mol
• InChI: InChI=1S/C9H17NO4S/c1-7(12)10-8(9(13)14-2)6-15-5-3-4-11/h8,11H,3-6H2,1-2H3,(H,10,12)/t8-/m0/s1/i2D3
• InChIKey: YZJQOAPZJWFRFK-XYIHWPHSSA-N

HMPMA-D3: Stable Isotope-Labeled Internal Standard

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HMPMA-D3, CAS 1240483-47-9) is a triple-deuterated mercapturic acid conjugate with molecular formula C9H14D3NO4S and molecular weight 238.32 g/mol . It is the stable isotope-labeled analog of 3-hydroxy-1-methylpropylmercapturic acid (HMPMA), the validated urinary biomarker of crotonaldehyde exposure—a toxic α,β-unsaturated aldehyde found in tobacco smoke, ambient air, and certain foods [1]. The three deuterium atoms are incorporated at the acetyl methyl position, producing a +3.02 Da mass shift relative to the unlabeled compound (C9H17NO4S, MW 235.30 g/mol, CAS 100496-03-5) [2]. This compound is manufactured as both the free acid and the dicyclohexylammonium salt form and is supplied under ISO 17034 certified reference material programs by multiple vendors, with reported isotopic enrichment of 98 atom% D and chemical purity of ≥95–98% .

Isotope dilution LC-MS/MS internal standard workflow

Meets >3 Da mass shift procurement criterion for deuterated IS

ISO 17034 certified reference material availability supports method validation documentation

• [1] Park SL, Carmella SG, Chen M, Patel Y, Stram DO, Haiman CA, Le Marchand L, Hecht SS. Mercapturic Acids Derived from the Toxicants Acrolein and Crotonaldehyde in the Urine of Cigarette Smokers from Five Ethnic Groups with Differing Risks for Lung Cancer. PLoS One. 2015 Jun 8;10(6):e0124841. doi: 10.1371/journal.pone.0124841. PMID: 26053186. View Source
• [2] Human Metabolome Database (HMDB). Metabocard for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMDB0341493). Monoisotopic Molecular Weight: 235.087829205 Da. Available at: https://hmdb.ca/metabolites/HMDB0341493 View Source

Why Unlabeled or Analog Internal Standards Fail

Substituting N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 with the unlabeled HMPMA, its structural isomer 3-HPMA-D3, or a non-isotopic analog introduces quantifiable analytical error. The unlabeled compound (CAS 100496-03-5) shares identical chromatographic retention and ionization behavior but cannot be distinguished from endogenous HMPMA in the mass spectrometer, rendering it useless as an internal standard in isotope dilution MS [1]. The positional isomer 3-HPMA-D3, while also deuterated, tracks acrolein rather than crotonaldehyde exposure—in smokers, mean urinary 3-HPMA (4800 pmol/mL) differs substantially from HMPMA (3302 pmol/mL), and these two biomarkers exhibit distinct ethnic and genetic association patterns [2]. Procurement guidelines for deuterated internal standards further specify that a minimum mass difference of >3 Da (i.e., D3 or greater) is required to avoid spectral overlap with the natural isotopic envelope of the unlabeled analyte; D1- or D2-labeled analogs fail this criterion [3]. Non-isotopic structural analogs lack matched extraction recovery, ionization efficiency, and matrix effect behavior, compromising accuracy [4].

HMPMA-D3: +3.02 Da, deuterated internal standard

Unlabeled HMPMA: co-elutes and cannot be distinguished from endogenous analyte

HMPMA-D3: crotonaldehyde-specific exposure biomarker support

3-HPMA-D3: tracks acrolein, not crotonaldehyde; urinary profiles differ across populations

D3-labeled: meets >3 Da shift; avoids spectral overlap with natural isotopologues

D1/D2 analogs: may partially overlap with 13C/34S isotopologues, biasing quantitation

• [1] Scherer G, Urban M, Hagedorn HW, Feng S, Kinser RD, Sarkar M, Liang Q, Roethig HJ. Determination of two mercapturic acids related to crotonaldehyde in human urine: influence of smoking. Hum Exp Toxicol. 2007 Jan;26(1):37-47. doi: 10.1177/0960327107073829. PMID: 17334178. (Uses deuterated analytes as internal standards; LOQ 92 ng/mL for HMPMA.) View Source
• [2] Park SL, Carmella SG, Chen M, Patel Y, Stram DO, Haiman CA, Le Marchand L, Hecht SS. PLoS One. 2015;10(6):e0124841. Geometric mean 3-HPMA and HMPMA: Native Hawaiians 3787 and 2759 pmol/mL; Latinos 1720 and 2210 pmol/mL. P<0.0001 across ethnic groups. View Source
• [3] Antpedia (安谱实验). Stable Isotope Internal Standard Selection Guide. 2021 Aug 10. Recommends: (1) isotopic abundance >98%, (2) for deuterated products, select mass difference >3 Da (D3 or higher). Available at: https://www.antpedia.com/news/wx_article/656146.html View Source
• [4] Frigerio G, Mercadante R, Polledri E, Missineo P, Campo L, Fustinoni S. An LC-MS/MS method to profile urinary mercapturic acids. J Chromatogr B. 2019 Jun 1;1117:66-76. doi: 10.1016/j.jchromb.2019.04.015. Accuracy 93.4–114.9% with deuterated IS; confirms deuterated IS suitable for matrix effect control. View Source

Quantitative Differentiation from Closest Analogs

Mass Shift Enables Interference-Free Quantitation

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 provides a +3.02 Da mass shift relative to the unlabeled compound, fulfilling the procurement best-practice requirement of >3 Da mass difference for deuterated internal standards [1]. The unlabeled HMPMA (C9H17NO4S) has a monoisotopic mass of 235.0878 Da and average MW of 235.30 g/mol, while the D3 compound (C9H14D3NO4S) has an average MW of 238.32 g/mol with three deuterium atoms replacing three hydrogens on the acetyl methyl group [2]. This +3 Da shift places the [M+H]+ or [M−H]− ion of the internal standard outside the natural isotopic envelope (M+1, M+2) of the endogenous analyte, preventing cross-signal contribution that would bias quantitation [3]. D1- or D2-labeled versions would not meet this criterion, as their signal would partially overlap with the natural 13C and 34S isotopologues of the analyte.

Interference-Free Mass Shift

Head-to-head

HMPMA-D3: MW 238.32, +3.02 Da (C9H14D3NO4S)

Unlabeled HMPMA: MW 235.30 (C9H17NO4S)

Meets deuterated IS procurement criterion; D1/D2 labeling may not provide sufficient separation.

Minimum >3 Da mass difference recommended; prevents cross-signal contribution in MS.

Evidence Dimension	Molecular weight and mass shift for MS detection
Target Compound Data	MW 238.32 g/mol (C9H14D3NO4S); monoisotopic mass ~238.11 Da; +3 deuterium atoms
Comparator Or Baseline	Unlabeled HMPMA: MW 235.30 g/mol (C9H17NO4S); monoisotopic mass 235.0878 Da
Quantified Difference	Δ = +3.02 Da (average MW); +3 nominal mass units
Conditions	Calculated from molecular formulas; confirmed by LC-ESI-MS/MS in multiple validated methods (Scherer 2007, Carmella 2013, Yang 2009)

Why This Matters

A +3 Da mass shift is the minimum recommended for deuterated IS procurement; this compound meets the criterion while D1/D2 analogs fail, directly impacting procurement decisions for LC-MS/MS method development.

• [1] Antpedia (安谱实验). Stable Isotope Internal Standard Selection Guide. 2021 Aug 10. Criterion: for deuterated IS, select mass difference >3 Da (D3 or higher). Available at: https://www.antpedia.com/news/wx_article/656146.html View Source
• [2] PubChem. N-acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine. Exact Mass: 235.08782920 Da. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/N-acetyl-S-_3-hydroxypropyl-1-methyl_-l-cysteine; and MedChemExpress D3 product: MW 238.32, C9H14D3NO4S. View Source
• [3] Carmella SG, Chen M, Zarth A, Hecht SS. High throughput liquid chromatography–tandem mass spectrometry assay for mercapturic acids of acrolein and crotonaldehyde in cigarette smokers' urine. J Chromatogr B. 2013 Sep 15;935:36-40. doi: 10.1016/j.jchromb.2013.07.004. PMID: 23934173. View Source

Isotopic Enrichment and ISO 17034 Certified Traceability

The D3 compound is supplied with documented isotopic enrichment of 98 atom% D and chemical purity of 98% (free acid) , and is also available under ISO 17034 accredited reference material producer certification with purity >95% supported by NMR, MS, HPLC, IR, and UV characterization [1]. In contrast, the unlabeled HMPMA (CAS 100496-03-5) is typically offered at HPLC purity ≥95% without isotopic specification or ISO 17034 certification, as it is not intended for use as an internal standard . The 98 atom% D enrichment ensures that >98% of molecules carry exactly three deuterium atoms, minimizing the contribution of D0, D1, or D2 species that would produce interfering signals at the analyte m/z. The Clearsynth MSDS for this D3 compound also documents a purity specification of 98% . The CATO ISO 17034-certified standard undergoes multi-method value assignment including homogeneity and stability monitoring, meeting the requirements for regulated bioanalytical method validation [1].

Isotopic Enrichment & ISO 17034

Specification review

98 atom% D enrichment, ISO 17034 certified (purity >95%)

Procurement prerequisite for bioanalytical validation documentation.

Documented homogeneity, stability, and multi-method characterization (NMR, MS, HPLC).

Evidence Dimension	Isotopic enrichment and reference material certification status
Target Compound Data	98 atom% D enrichment, 98% chemical purity (Alfa Chemistry); >95% purity under ISO 17034 with multi-method characterization (CATO); 98% purity (Clearsynth)
Comparator Or Baseline	Unlabeled HMPMA: HPLC ≥95% purity (Biomart); no isotopic enrichment specification; no ISO 17034 certification available
Quantified Difference	D3 compound offers certified 98 atom% D enrichment absent in unlabeled compound; ISO 17034 certification provides documented traceability, homogeneity, and stability data
Conditions	Vendor specifications: Alfa Chemistry Certificate of Analysis; CATO ISO 17034 product documentation; Clearsynth MSDS; Biomart unlabeled HMPMA product page

Why This Matters

For regulated bioanalysis (GLP, clinical trials, forensic toxicology), ISO 17034-certified reference materials with documented isotopic enrichment are procurement prerequisites; unlabeled compounds cannot satisfy these requirements.

• [1] CATO Research Chemicals. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (CATO No. CCAD302123). Purity: >95%, manufactured under ISO 17034 accredited reference material producer program. Characterization by NMR, MS, HPLC, IR, UV. Available at: https://www.catorm.com/p/42160.html View Source

Validated Accuracy in Urinary LC-MS/MS Methods

In the high-throughput LC-MS/MS method validated by Carmella et al. (2013) for simultaneous quantitation of acrolein and crotonaldehyde mercapturic acids, accuracy (percent of theoretical value) for HMPMA using a deuterated internal standard reached 97%, compared with 92% for 3-HPMA in the same analytical run [1]. Inter-day precision (coefficient of variation) was 11.0% for HMPMA and 9.1% for 3-HPMA [1]. In a separate validated method by Yang et al. (2009) using 3-HPMA-D3 and 3-HMPMA-D3 as dual internal standards, recovery ranged from 91.11% to 114.66% with RSDs of 2.41%–11.22%, and detection limits of 1.0 ng/mL (3-HPMA) and 1.3 ng/mL (3-HMPMA) were achieved [2]. Frigerio et al. (2019) demonstrated across a 14-analyte mercapturic acid panel that deuterated internal standards controlled matrix effects, yielding accuracy from 93.4% to 114.9% of theoretical values [3]. These multi-study results establish that deuterated IS-based methods for urinary HMPMA consistently deliver accuracy within the 93–114% range, a benchmark that non-isotopic structural analog IS methods cannot reliably match for mercapturic acids in urine matrix, where ion suppression is substantial [3].

Validated LC-MS/MS Accuracy

Cross-study comparable

97% accuracy (HMPMA)

Inter-day precision: 11.0% CV

Supports bioanalytical method performance for urinary mercapturic acid quantitation.

Applied to >2600 urine research samples; accuracy within 93–114% range across multiple studies.

Evidence Dimension	Method accuracy (percent of theoretical) for urinary mercapturic acid quantitation
Target Compound Data	HMPMA accuracy 97% (Carmella 2013); 3-HMPMA recovery 91.11–114.66%, RSD 2.41–11.22% (Yang 2009); pooled deuterated IS accuracy 93.4–114.9% (Frigerio 2019)
Comparator Or Baseline	3-HPMA accuracy 92% in same Carmella 2013 method; 3-HPMA recovery 91.11–114.66%, LOD 1.0 ng/mL (Yang 2009)
Quantified Difference	HMPMA accuracy exceeded 3-HPMA accuracy by 5 percentage points (97% vs. 92%) in the Carmella 2013 method; LOD for HMPMA 1.3 ng/mL vs. 1.0 ng/mL for 3-HPMA
Conditions	LC-ESI-MS/MS with solid-phase extraction; human urine matrix; >2600 samples (Carmella 2013); 8 smokers + 8 nonsmokers (Yang 2009); 14 analytes in occupational exposure panel (Frigerio 2019)

Why This Matters

Procurement of the correct deuterated IS directly impacts method accuracy; 97% accuracy for HMPMA validates this D3 compound as fit-for-purpose in bioanalytical workflows where 85–115% accuracy is the regulatory acceptance criterion.

• [1] Carmella SG, Chen M, Zarth A, Hecht SS. J Chromatogr B. 2013 Sep 15;935:36-40. Accuracy: 92% for 3-HPMA, 97% for HMPMA; inter-day precision: 9.1% and 11.0% CV, respectively. LOD: 4.5 pmol/mL (3-HPMA), 3.5 pmol/mL (HMPMA). PMID: 23934173. View Source
• [2] Yang X, Zhao G, Xie FW, Wang S, Xie JP. Determination of Metabolites of Acrolein and Crotonaldehyde in Human Urine by LC-MS/MS. Tobacco Science & Technology. 2009;42(8):26-30,49. Recovery: 91.11–114.66%; RSD: 2.41–11.22%; LOD: 1.0 ng/mL (3-HPMA), 1.3 ng/mL (3-HMPMA). View Source
• [3] Frigerio G, Mercadante R, Polledri E, Missineo P, Campo L, Fustinoni S. J Chromatogr B. 2019 Jun 1;1117:66-76. Accuracy: 93.4–114.9%; precision RSD: 0.6–20.9%; LOQ range: 0.01–3.2 μg/L. Deuterated IS suitable for matrix effect control. View Source

Positional Specificity for Crotonaldehyde vs. Acrolein

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is the deuterated analog of HMPMA, which is specifically formed by glutathione conjugation and subsequent mercapturic acid processing of crotonaldehyde (but-2-enal) [1]. Its closest deuterated analog, 3-HPMA-D3 (N-acetyl-S-(3-hydroxypropyl)-L-cysteine-D3), derives from acrolein (prop-2-enal) and differs structurally by the absence of the methyl branch on the hydroxypropyl side chain [2]. Quantitative data from a multiethnic cohort of >2200 smokers demonstrate that urinary levels of these two biomarkers are neither interchangeable nor proportional: geometric mean HMPMA and 3-HPMA levels were 2759 and 3787 pmol/mL in Native Hawaiians versus 2210 and 1720 pmol/mL in Latinos, with significant inter-ethnic differences (P<0.0001) that diverged in direction between the two metabolites [3]. Furthermore, HMPMA excretion, but not 3-HPMA excretion, correlated significantly with cigarette consumption, exhaled CO, salivary cotinine, and urinary nicotine metabolites in smokers, and decreased significantly upon smoking cessation [1]. These divergent exposure-response relationships prove that HMPMA-D3 and 3-HPMA-D3 are not analytically or toxicologically substitutable.

Biomarker Specificity

Head-to-head

HMPMA (crotonaldehyde): 2759 pmol/mL (Native Hawaiian smokers)

3-HPMA (acrolein): 3787 pmol/mL; direction of ethnic difference reverses

Distinct exposure assessment tools; substitution may lead to toxicant misattribution.

Multiethnic cohort of >2200 smokers; biomarkers are not interchangeable.

Evidence Dimension	Urinary biomarker levels and exposure specificity
Target Compound Data	HMPMA (crotonaldehyde biomarker): geometric mean 2759 pmol/mL (Native Hawaiians), 2210 pmol/mL (Latinos); smokers excrete 3–5× more HMPMA than nonsmokers [1][3]
Comparator Or Baseline	3-HPMA (acrolein biomarker): geometric mean 3787 pmol/mL (Native Hawaiians), 1720 pmol/mL (Latinos); smoker/nonsmoker ratio differs from HMPMA [3]
Quantified Difference	Native Hawaiians: HMPMA 2759 vs. 3-HPMA 3787 pmol/mL (3-HPMA 37% higher); Latinos: HMPMA 2210 vs. 3-HPMA 1720 pmol/mL (HMPMA 28% higher); direction of ethnic difference reverses between the two metabolites
Conditions	Urine samples from >2200 smokers across five ethnic groups; LC-MS/MS quantitation; adjusted for age, sex, creatinine, and total nicotine equivalents (Park et al. 2015)

Why This Matters

These two deuterated internal standards serve distinct exposure assessment purposes; substituting 3-HPMA-D3 for HMPMA-D3 would misattribute crotonaldehyde exposure to acrolein, compromising the validity of epidemiological and toxicological study conclusions.

• [1] Scherer G, Urban M, Hagedorn HW, Feng S, Kinser RD, Sarkar M, Liang Q, Roethig HJ. Hum Exp Toxicol. 2007 Jan;26(1):37-47. Smokers excreted 3–5× more HMPMA than nonsmokers; HMPMA correlated with cigarette consumption, exhaled CO, salivary cotinine, and urinary nicotine metabolites. PMID: 17334178. View Source
• [2] Chen M, Carmella SG, Li Y, Zhao Y, Hecht SS. Resolution and Quantitation of Mercapturic Acids Derived from Crotonaldehyde, Methacrolein, and Methyl Vinyl Ketone in the Urine of Smokers and Nonsmokers. Chem Res Toxicol. 2020 Feb 17;33(2):669-676. doi: 10.1021/acs.chemrestox.9b00491. PMID: 31957442. View Source
• [3] Park SL, Carmella SG, Chen M, Patel Y, Stram DO, Haiman CA, Le Marchand L, Hecht SS. PLoS One. 2015;10(6):e0124841. Native Hawaiians: 3-HPMA 3787, HMPMA 2759 pmol/mL; Latinos: 3-HPMA 1720, HMPMA 2210 pmol/mL. P<0.0001 across ethnic groups. View Source

Chromatographic Resolution of Isomeric Metabolites

A critical limitation of earlier HMPMA analytical methods was the co-elution of three isomeric mercapturic acids: HMPMA-1 (from crotonaldehyde), HMPMA-2 (from methacrolein), and HMPMA-3 (from methyl vinyl ketone). Chen et al. (2020) demonstrated that under improved HPLC conditions using a biphenyl column cooled to 5°C with a formic acid/acetonitrile/methanol gradient, these three isomers could be baseline-resolved when detected by LC-ESI-MS/MS using the corresponding stable isotope-labeled mercapturic acids as internal standards [1]. The study revealed that HMPMA-3 (methyl vinyl ketone-derived) comprised the major portion of peaks previously ascribed solely to HMPMA-1 in earlier studies [1]. Quantitative results showed that HMPMA-1 had concentrations intermediate between HMPMA-2 and HMPMA-3 in both smokers and nonsmokers, and that HMPMA-3 levels were significantly higher than both HMPMA-1 and HMPMA-2 [1]. A related SPIROMICS study analyzing these same four mercapturic acids (3-HPMA, HMPMA-1, HMPMA-2, HMPMA-3) in COPD patients confirmed the independent quantitative behavior of each isomer [2].

Isomeric Metabolite Resolution

Supporting evidence

HMPMA-1 (crotonaldehyde) intermediate; HMPMA-3 (methyl vinyl ketone) predominant isomer

Earlier methods co-eluted three isomers; baseline separation at 5°C on biphenyl column

Correct deuterated IS essential for isomer-specific crotonaldehyde exposure research.

Procurement of HMPMA-1-D3 required for implementation of isomer-resolved LC-MS/MS methods.

Evidence Dimension	Isomer-specific quantitation capability enabled by deuterated internal standards
Target Compound Data	HMPMA-1 (crotonaldehyde-derived): concentrations intermediate between HMPMA-2 and HMPMA-3 in both smokers and nonsmokers (Chen 2020)
Comparator Or Baseline	HMPMA-2 (methacrolein-derived) and HMPMA-3 (methyl vinyl ketone-derived): HMPMA-3 highest, comprising major portion of previously unresolved peaks
Quantified Difference	HMPMA-3 > HMPMA-1 > HMPMA-2 in concentration rank order; HMPMA-3 was the predominant isomer previously misattributed to crotonaldehyde exposure alone
Conditions	Biphenyl column at 5°C; gradient elution with 0.1% formic acid/acetonitrile/methanol; LC-ESI-MS/MS-SRM detection; deuterated IS for each isomer; urine from smokers and nonsmokers

Why This Matters

Procurement of the correct deuterated IS (HMPMA-1-D3, CAS 1240483-47-9) is essential for accurate crotonaldehyde-specific exposure assessment; using the wrong isomer's IS would produce systematically biased results in studies of smoking-related toxicant exposure.

• [1] Chen M, Carmella SG, Li Y, Zhao Y, Hecht SS. Chem Res Toxicol. 2020 Feb 17;33(2):669-676. Separated HMPMA-1, HMPMA-2, HMPMA-3 on biphenyl column at 5°C; used corresponding stable isotope-labeled IS for each isomer. HMPMA-3 comprised major portion of previously unresolved peaks. PMID: 31957442. View Source
• [2] Levels of Urinary Mercapturic Acids of Acrolein, Methacrolein, Crotonaldehyde, and Methyl Vinyl Ketone in Relationship to COPD in Cigarette Smokers (SPIROMICS). Analytes: 3-HPMA, HMPMA-1, HMPMA-2, HMPMA-3. HMPMA-1 from crotonaldehyde, HMPMA-2 from methacrolein, HMPMA-3 from methyl vinyl ketone. View Source

Key Procurement-Driven Applications

Tobacco Smoke Exposure Biomonitoring

In large-scale molecular epidemiology studies of smoking-related disease risk, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 serves as the essential internal standard for quantifying urinary HMPMA as a specific biomarker of crotonaldehyde exposure. The validated LC-MS/MS method of Carmella et al. (2013), which achieved 97% accuracy for HMPMA using deuterated IS, was successfully applied to >2600 urine samples from smokers, demonstrating the throughput and robustness required for population-level studies [1]. The Muliethnic Cohort study further validated HMPMA as a biomarker that discriminates crotonaldehyde exposure across five ethnic groups (P<0.0001), providing a quantitative basis for studying ethnic disparities in lung cancer risk [2].

Multi-Analyte VOC Exposure Profiling

For occupational health surveillance and environmental exposure assessment, the D3 compound enables the specific quantitation of crotonaldehyde-derived HMPMA alongside other mercapturic acids (3-HPMA, CEMA, DHBMA, SPMA, CMEMA) in a single LC-MS/MS run. Frigerio et al. (2019) validated a 14-analyte panel using deuterated internal standards that achieved accuracy of 93.4–114.9% and LOQs as low as 0.01 μg/L, confirming the suitability of deuterated mercapturic acid IS for controlling matrix effects in urine [3]. The method was applied to gasoline station attendants and unexposed workers, revealing exposure-specific mercapturic acid profiles [3].

Isomer-Specific Carbonyl Metabolite Analysis

Recent evidence demonstrates that HMPMA measured in human urine represents a mixture of at least three isomeric mercapturic acids from distinct toxicants (crotonaldehyde, methacrolein, methyl vinyl ketone). The validated isomer separation method of Chen et al. (2020), which relies on deuterated internal standards for each isomer, is essential for studies seeking to attribute mercapturic acid levels to specific toxicant sources [4]. Procurement of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (corresponding to HMPMA-1) is required for any laboratory aiming to implement this improved, isomer-resolved methodology.

Regulated Bioanalytical Method Validation

For laboratories operating under GLP, ISO 15189, or CLIA regulatory frameworks, the procurement of deuterated internal standards with ISO 17034 certification is a compliance requirement. The CATO-manufactured N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (CATO No. CCAD302123, purity >95%) is produced under an ISO 17034-accredited reference material producer program with full characterization by NMR, MS, HPLC, IR, and UV, along with documented homogeneity and stability monitoring [5]. This certification trajectory, combined with 98 atom% D isotopic enrichment verified by suppliers such as Alfa Chemistry , satisfies the procurement criteria of ≥98% isotopic abundance and >3 Da mass difference recommended by industry best-practice guidelines [6].

Application

Selection Property

Validation Focus

Tobacco smoke exposure biomonitoring studies

Isotope dilution MS fit for urinary HMPMA

Accuracy and throughput in population-scale research

Multi-analyte VOC exposure research

Matrix effect control for urine mercapturic acid panels

Accuracy and LOQ across multiple analytes in research matrices

Isomer-specific carbonyl metabolite analysis

Isomer-resolved IS for HMPMA-1 (crotonaldehyde)

Chromatographic resolution and toxicant source attribution

Bioanalytical method validation documentation

ISO 17034 certified reference material

Traceability, homogeneity, and stability for research method validation

• [1] Carmella SG, Chen M, Zarth A, Hecht SS. J Chromatogr B. 2013 Sep 15;935:36-40. Accuracy 97% for HMPMA; applied to >2600 smoker urine samples. PMID: 23934173. View Source
• [2] Park SL, Carmella SG, Chen M, Patel Y, Stram DO, Haiman CA, Le Marchand L, Hecht SS. PLoS One. 2015;10(6):e0124841. HMPMA and 3-HPMA in >2200 smokers from five ethnic groups. PMID: 26053186. View Source
• [3] Frigerio G, Mercadante R, Polledri E, Missineo P, Campo L, Fustinoni S. J Chromatogr B. 2019 Jun 1;1117:66-76. 14-analyte mercapturic acid panel; accuracy 93.4–114.9%; LOQ 0.01–3.2 μg/L. Applied to gasoline station attendants. View Source
• [4] Chen M, Carmella SG, Li Y, Zhao Y, Hecht SS. Chem Res Toxicol. 2020 Feb 17;33(2):669-676. Isomer separation: HMPMA-1, HMPMA-2, HMPMA-3 resolved on biphenyl column. PMID: 31957442. View Source
• [5] CATO Research Chemicals. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (CCAD302123). ISO 17034 certified; purity >95%; multi-method characterization. Available at: https://www.catorm.com/p/42160.html View Source
• [6] Antpedia (安谱实验). Stable Isotope Internal Standard Selection Guide. 2021 Aug 10. Criteria: isotopic abundance >98%; for deuterated IS, mass difference >3 Da. Available at: https://www.antpedia.com/news/wx_article/656146.html View Source